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Compound of Interest

Compound Name: AB-CHMINACA metabolite M4-D4

Cat. No.: B15598928 Get Quote

Essential Safety and Handling Guide for AB-
CHMINACA Metabolite M4-D4
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal protocols for the analytical reference

material AB-CHMINACA metabolite M4-D4. Due to its classification as a synthetic

cannabinoid and its toxic properties, stringent adherence to these procedures is imperative to

ensure personnel safety and regulatory compliance.

Hazard Identification and Personal Protective
Equipment (PPE)
AB-CHMINACA metabolite M4-D4 is a deuterated analog of a synthetic cannabinoid

metabolite. The non-deuterated form and related compounds are known to be potent and toxic.

The Safety Data Sheet (SDS) for the certified reference material (CRM) solution in acetonitrile

indicates the following primary hazards:

High Flammability: Solutions are highly flammable.

Acute Toxicity: Toxic if swallowed, in contact with skin, or if inhaled.

Organ Damage: Causes damage to the central nervous system and visual organs.
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A comprehensive personal protective equipment (PPE) strategy is the primary defense against

accidental exposure. The following table outlines the minimum required PPE for handling AB-
CHMINACA metabolite M4-D4.

PPE Category Specification Rationale

Hand Protection

Double-gloving with nitrile

gloves. The inner glove should

be tucked under the lab coat

cuff, and the outer glove

should overlap the cuff.

Provides a robust barrier

against dermal absorption.

Double-gloving is a best

practice for handling potent

compounds to mitigate risks

from a single glove failure.

Body Protection
Flame-resistant lab coat, fully

buttoned with tight cuffs.

Protects skin and personal

clothing from splashes of the

flammable solution and contact

with the toxic compound.

Eye and Face Protection

Chemical splash goggles are

mandatory. A full-face shield

should be worn over the

goggles when there is a

significant risk of splashing

(e.g., handling larger volumes,

preparing solutions).

Protects the eyes and face

from splashes and aerosols.

Respiratory Protection

A NIOSH-approved respirator

is required when handling the

neat solid compound or when

there is a potential for

aerosolization. The specific

cartridge should be

appropriate for organic vapors

and fine particulates.

Prevents inhalation of the toxic

compound.
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The following table summarizes key quantitative data for AB-CHMINACA metabolite M4 and its

deuterated analog.

Property
AB-CHMINACA metabolite
M4-D4

AB-CHMINACA metabolite
M4

CAS Number 2703812-37-5 1271630-11-5

Molecular Formula C₁₅H₁₄D₄N₂O₂ C₁₅H₁₈N₂O₂

Molecular Weight 262.34 g/mol 258.3 g/mol

Formulation
Neat solid or solution in

acetonitrile (100 µg/mL)
Crystalline solid

Storage Temperature -20°C -20°C

Solubility No data available

DMF: 50 mg/mL, DMSO: 30

mg/mL, Ethanol: 30 mg/mL,

DMF:PBS (pH 7.2) (1:1): 0.5

mg/mL[1]

Flash Point (for solution in

Acetonitrile)
6 °C (42.8 °F) Not Applicable

Hazard Classifications

Flammable Liquid, Acute

Toxicity (Oral, Dermal,

Inhalation), Eye Irritant

Not fully characterized, handle

as toxic

Experimental Protocol: Safe Handling and Use
The following step-by-step protocol is designed to minimize exposure risk during routine

laboratory operations.

3.1. Preparation and Pre-Handling

Designated Area: All work with AB-CHMINACA metabolite M4-D4 must be conducted in a

designated area, such as a chemical fume hood, to control airborne contaminants.
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Gather Materials: Assemble all necessary equipment, including PPE, spill kit, and waste

containers, before handling the compound.

PPE Donning: Put on all required PPE as specified in the table above.

Spill Kit: Ensure a spill kit containing absorbent material (e.g., sand, diatomite), and

appropriate cleaning agents is readily accessible.

3.2. Handling and Weighing (Neat Solid)

Controlled Environment: If working with the neat solid, perform all manipulations within a

certified chemical fume hood or a glove box.

Static Control: Use anti-static tools and equipment to prevent the ignition of flammable

solvent vapors that may be present.

Weighing: If weighing the solid, use a tared, sealed container. Handle the container with

forceps to avoid direct contact.

Solution Preparation: If preparing a solution, add the solvent to the container with the

weighed solid slowly to avoid splashing.

3.3. Handling the Solution

Sealed Containers: Keep the container with the AB-CHMINACA metabolite M4-D4 solution

tightly sealed when not in use.

Avoid Aerosols: Prevent the formation of aerosols. When transferring the solution, use a

pipette or syringe and dispense the liquid slowly against the inner wall of the receiving

container.

Temperature Control: Allow the solution to equilibrate to room temperature before opening to

prevent moisture condensation.

3.4. Post-Handling

Decontamination: Thoroughly decontaminate all surfaces and equipment that may have

come into contact with the compound using an appropriate solvent (e.g., ethanol), followed
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by a cleaning agent.

PPE Doffing: Remove PPE in the correct order to avoid cross-contamination. Remove the

outer gloves first, followed by the lab coat, face shield, goggles, and inner gloves.

Hand Washing: Wash hands thoroughly with soap and water after removing all PPE.
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Safe Handling Workflow for AB-CHMINACA Metabolite M4-D4
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Caption: A flowchart illustrating the key steps for the safe handling of AB-CHMINACA
metabolite M4-D4.

Operational and Disposal Plans
4.1. Spill Response

Evacuate: In case of a significant spill, evacuate all non-essential personnel from the area.

Ventilate: Ensure the area is well-ventilated.

Contain: Use an inert, non-combustible absorbent material to contain the spill.

Clean: Collect the absorbed material using non-sparking tools and place it in a sealed,

labeled container for hazardous waste disposal.

Decontaminate: Clean the spill area thoroughly.

4.2. Waste Disposal

All waste materials contaminated with AB-CHMINACA metabolite M4-D4 must be treated as

hazardous waste.

Segregation: Keep all waste streams separate. Do not mix with other laboratory waste

unless it is part of the deactivation process.

Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and include the

chemical name "AB-CHMINACA metabolite M4-D4".

"Unusable and Unrecognizable" Principle: For disposal, the compound must be rendered

unusable and unrecognizable. This can be achieved by mixing it with an inert material.

Solid Waste: Mix the solid compound with at least an equal volume of other non-

hazardous waste material (e.g., sand, cat litter).

Liquid Waste: Absorb liquid waste containing the compound onto an inert material.
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Final Disposal: The sealed and labeled hazardous waste must be disposed of through your

institution's Environmental Health and Safety (EHS) department or a licensed hazardous

waste disposal company. Adhere to all federal, state, and local regulations.

Disposal Decision Pathway

Disposal Pathway for AB-CHMINACA Metabolite M4-D4 Waste

Waste Generated
(Contaminated materials, unused compound)

Is the waste liquid?

Absorb onto inert material
(e.g., vermiculite, sand)

Yes

Mix with non-hazardous solid waste
(50/50 ratio)

No (Solid)

Place in a sealed, labeled
hazardous waste container

Store in designated hazardous
waste accumulation area

Dispose via licensed
hazardous waste contractor

Click to download full resolution via product page

Caption: A decision-making flowchart for the proper disposal of waste contaminated with AB-
CHMINACA metabolite M4-D4.
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By implementing these safety and handling procedures, researchers can minimize the risks

associated with AB-CHMINACA metabolite M4-D4 and ensure a safe and compliant

laboratory environment. Always consult your institution's specific safety protocols and EHS

department for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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